2-(3-Phenyl-[1,2,4]oxadiazol-5-yl)-morpholine hydrochloride

• Molecular Formula: C12H14ClN3O2
• Molecular Weight: 267.71 g/mol
• IUPAC Name: 2-(3-phenyl-1,2,4-oxadiazol-5-yl)morpholine;hydrochloride
• InChI: InChI=1S/C12H13N3O2.ClH/c1-2-4-9(5-3-1)11-14-12(17-15-11)10-8-13-6-7-16-10;/h1-5,10,13H,6-8H2;1H
• InChI Key: YESOYHSJHPHRFG-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1)C2=NC(=NO2)C3=CC=CC=C3.Cl

Description

2-(3-Phenyl-[1,2,4]oxadiazol-5-yl)-morpholine hydrochloride is a useful research compound. Its molecular formula is C12H14ClN3O2 and its molecular weight is 267.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4-benzyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)morpholine (intermediate 21, 2.0 g, 6.22 mmol) in 1,2-dichloroethane (10 ml) was added chloroethyl chloroformate (2.0 ml, 18.7 mmol), and the reaction mixture was stirred for at 70° C. 4 hours. The reaction mixture was concentrated in vacuo. After removal of the solvent, the residue was dissolved in methanol (10 ml), and the reaction solution was stirred for one hour under reflux. When the reaction was complete (checked by thin layer chromatography), the reaction mixture was concentrated in vacuo. The resulting 2-(3-phenyl-[1,2,4]oxadiazol-5-yl)-morpholine hydrochloride (intermediate 22) was used for next reaction without further purification.